Cas no 144965-09-3 (L-Cysteine,S-(N-acetyl-L-alanyl)-N-(2,2-dimethyl-1-oxopropyl)-, ethyl ester)

• Product Name: L-Cysteine,S-(N-acetyl-L-alanyl)-N-(2,2-dimethyl-1-oxopropyl)-, ethyl ester
• CAS No: 144965-09-3
• MF: C₁₅H₂₆N₂O₅S
• MW: 346.442343235016
• CID: 181954
• PubChem ID: 164458
• Update Time: 2025-04-19

L-Cysteine,S-(N-acetyl-L-alanyl)-N-(2,2-dimethyl-1-oxopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(N-acetyl-L-alanyl)-N-(2,2-dimethyl-1-oxopropyl)-, ethyl ester
• (S)-N-(2,2-Dimethyl-1-oxopropyl)-L-cystein ethyl ester, 2-(acetylamino)propanoate (ester)
• ethyl S-[2-(acetylamino)propanoyl]-N-(2,2-dimethylpropanoyl)cysteinate
• L-Cystein, N-(2,2-dimethyl-1-oxopropyl)-, ethyl ester, 2-(acetylamino)propanoate (ester), (S)-
• Pivaloyl-S-(N'-acetylalanyl)-cysteine ethyl ester
• Spm 5267
• Spm-5267
• 144965-09-3
• N-[1-Ethoxy-3-({2-[(1-hydroxyethylidene)amino]propanoyl}sulfanyl)-1-oxopropan-2-yl]-2,2-dimethylpropanimidic acid
• DTXSID90932462
• ethyl 3-(2-acetamidopropanoylsulfanyl)-2-(2,2-dimethylpropanoylamino)propanoate
• pivaloyl-S-(N/'-acetylalanyl)-cysteine ethyl ester

• Inchi： 1S/C15H26N2O5S/c1-7-22-12(19)11(17-14(21)15(4,5)6)8-23-13(20)9(2)16-10(3)18/h9,11H,7-8H2,1-6H3,(H,16,18)(H,17,21)
• InChI Key： UPTPRIZTFCXRGR-UHFFFAOYSA-N
• SMILES： S(C(C(C)NC(C)=O)=O)CC(C(=O)OCC)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 346.15624311g/mol
• Monoisotopic Mass: 346.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 127Ų